Cas no 25034-86-0 (2-Propenoic acid, 2-methyl-, methyl ester, polymer with ethenylbenzene)

• Product Name: 2-Propenoic acid, 2-methyl-, methyl ester, polymer with ethenylbenzene
• CAS No: 25034-86-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 913425
• PubChem ID: 24870016
• Update Time: 2025-05-25

2-Propenoic acid, 2-methyl-, methyl ester, polymer with ethenylbenzene Chemical and Physical Properties

Names and Identifiers

• poly(styrene-co-methyl methacrylate)
• POLY(STYRENE METHYL METHACRYLATE) 70:30
• Poly(styrene-block-methyl methacrylate)
• 2-Propenoic acid, 2-methyl-, methyl ester, polymer with ethenylbenzene
• methyl 2-methylprop-2-enoate - ethenylbenzene (1:1)
• Methyl methacrylate, ethenylbenzene polymer
• Methyl methacrylate, polymer with ethenylbenzene
• Styrene-methylmethacrylate copolymer
• PS-block-PMMA
• PS-PMMA
• PS-PMMA, block copolymer
• Poly(b-methyl methacrylate-polystyrene)
• STYRENE-METHYL METHACRYLATE COPOLYMER
• methyl methacrylate-styrene
• methyl methacrylate styrene
• Styrene Methyl Methacrylate
• ADFPJHOAARPYLP-UHFFFAOYSA-N
• methyl 2-methylprop-2-enoate- ethenylbenzene(1:1)
• methyl 2-methylprop-2-enoate;styrene
• 25034-86-0
• AKOS015889362
• SCHEMBL35776

• MDL： MFCD00677762
• Inchi： 1S/C8H8.C5H8O2/c1-2-8-6-4-3-5-7-8;1-4(2)5(6)7-3/h2-7H,1H2;1H2,2-3H3
• InChI Key： ADFPJHOAARPYLP-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)C)=O.C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

2-Propenoic acid, 2-methyl-, methyl ester, polymer with ethenylbenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-Propenoic acid, 2-methyl-, methyl ester, polymer with ethenylbenzene

2-Propenoic Acid, 2-Methyl-, Methyl Ester Polymer with Ethenylbenzene: A Comprehensive Overview

2-Propenoic acid, 2-methyl-, methyl ester polymer with ethenylbenzene, commonly identified by its CAS number 25034-86-0, is a versatile compound that has garnered significant attention in various industrial and scientific domains. This polymer is a result of the copolymerization of methyl acrylate and styrene, two monomers that contribute uniquely to the material's properties. The resulting polymer exhibits a balance of flexibility, thermal stability, and adhesion characteristics, making it suitable for applications ranging from coatings to adhesives.

The synthesis of this polymer typically involves free radical polymerization, where initiators such as azo compounds or peroxides are used to initiate the reaction. Recent advancements in polymer chemistry have focused on optimizing the reaction conditions to enhance the polymer's mechanical properties and environmental compatibility. For instance, studies have explored the use of controlled radical polymerization techniques, such as atom transfer radical polymerization (ATRP), to achieve better control over the molecular weight and architecture of the polymer.

In terms of applications, methyl acrylate-styrene copolymers are widely used in the coatings industry due to their excellent film-forming properties and resistance to UV degradation. Additionally, they find utility in adhesive formulations where their ability to form strong bonds with various substrates is highly valued. Recent research has also highlighted their potential in biomedical applications, such as drug delivery systems and tissue engineering scaffolds, owing to their biocompatibility and tunable degradation profiles.

The structural properties of this polymer are heavily influenced by the ratio of methyl acrylate to styrene in the copolymer. Higher proportions of styrene result in a more rigid and thermally stable material, while higher proportions of methyl acrylate impart greater flexibility and tackiness. This tunability makes it possible to tailor the polymer's properties for specific applications. For example, a study published in 2023 demonstrated that adjusting the monomer ratio could significantly impact the polymer's glass transition temperature (Tg), which is critical for applications requiring thermal stability.

From an environmental perspective, there is growing interest in developing sustainable alternatives to traditional polymers. Researchers are exploring ways to incorporate renewable resources into the synthesis of methyl acrylate-styrene copolymers. For instance, bio-based monomers derived from plant oils or agricultural waste are being investigated as substitutes for conventional petrochemical-based monomers. These efforts aim to reduce the carbon footprint of polymer production while maintaining or improving performance characteristics.

In conclusion, 2-propenoic acid, 2-methyl-, methyl ester polymer with ethenylbenzene remains a cornerstone material in various industries due to its unique properties and adaptability. Ongoing research continues to unlock new potential applications while addressing sustainability concerns through innovative synthesis methods and material design strategies.